Cas no 1649931-80-5 ((4-Fluoro-1H-indol-5-yl)boronic acid)

• Product Name: (4-Fluoro-1H-indol-5-yl)boronic acid
• CAS No: 1649931-80-5
• MF: C₈H₇BFNO₂
• MW: 178.956085443497
• CID: 5711964
• PubChem ID: 125469670
• Update Time: 2023-10-17

(4-Fluoro-1H-indol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1649931-80-5
• (4-Fluoro-1H-indol-5-yl)boronic acid
• (4-Fluoro-1H-indol-5-yl)boronicacid
• Boronic acid, B-(4-fluoro-1H-indol-5-yl)-

• Inchi： 1S/C8H7BFNO2/c10-8-5-3-4-11-7(5)2-1-6(8)9(12)13/h1-4,11-13H
• InChI Key： HQWCEGYQSPEGML-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC2=C1C=CN2

Computed Properties

• Exact Mass: 179.0553868g/mol
• Monoisotopic Mass: 179.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 432.4±55.0 °C(Predicted)
• pka: 7.65±0.30(Predicted)